Cas no 182060-01-1 (1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole)

1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole structure
182060-01-1 structure
Product Name:1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole
CAS No:182060-01-1
MF:C8H5FN4O2
MW:208.149304151535
CID:1374285
PubChem ID:5306154
Update Time:2025-04-20

1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluoro-4-nitrophenyl)-1,2,4-triazole
    • SureCN2659793
    • 1-(2-fluoro-4-nitrophenyl)-1H-[1,2,4]-triazole
    • 3-fluoro-1-nitro-4-(1H-1,2,4-triazol-1-yl)benzene
    • 1-(2-fluoro-4-nitrophenyl)-1H-1,2,4-triazole
    • CTK0E2890
    • 1-(2-fluoro-4-nitrophenyl)-1H-[1,2,4]triazole
    • 1-(4-nitro-2-fluorophenyl)-1H-1,2,4-triazole
    • AC1NS9UA
    • ST084776
    • SBB025095
    • 182060-01-1
    • SCHEMBL2659793
    • DTXSID90415467
    • STK352039
    • JTOQNQIBUCTGFM-UHFFFAOYSA-N
    • AKOS005168013
    • DB-348144
    • 1H-1,2,4-Triazole, 1-(2-fluoro-4-nitrophenyl)-
    • Inchi: 1S/C8H5FN4O2/c9-7-3-6(13(14)15)1-2-8(7)12-5-10-4-11-12/h1-5H
    • InChI Key: JTOQNQIBUCTGFM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C=NC=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.03975
  • Monoisotopic Mass: 208.03965358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • PSA: 73.85
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.